Cas no 879928-87-7 (1,3-bis(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1,3-bis(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 879928-87-7
• MF: C₁₇H₁₄F₂N₂O₃S
• MW: 364.366469860077
• CID: 6611875
• PubChem ID: 16433270
• Update Time: 2025-07-09

1,3-bis(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• AKOS016148205
• 1,3-bis(4-fluorophenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• CCG-146297
• 879928-87-7
• AKOS001899320
• F1738-0029
• 1,3-bis(4-fluorophenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• Inchi： 1S/C17H14F2N2O3S/c18-11-1-5-13(6-2-11)20-15-9-25(23,24)10-16(15)21(17(20)22)14-7-3-12(19)4-8-14/h1-8,15-16H,9-10H2
• InChI Key： MNBLECZYRFPCRV-UHFFFAOYSA-N
• SMILES： S1(CC2C(C1)N(C1C=CC(=CC=1)F)C(N2C1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 364.06931981g/mol
• Monoisotopic Mass: 364.06931981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.1Ų

Additional information on 1,3-bis(4-fluorophenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

1,3-Bis(4-Fluorophenyl)-Hexahydro-1H-5λ6-Thieno[3,4-D]Imidazole-2,5,5-Trione: A Comprehensive Overview

The compound with CAS No 879928-87-7, known as 1,3-bis(4-fluorophenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a thienoimidazole core and two fluorophenyl substituents. The presence of the thienoimidazole framework imparts distinctive electronic properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of 1,3-bis(4-fluorophenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione in drug discovery. Researchers have explored its ability to modulate key biological targets, such as protein kinases and ion channels. The fluorophenyl groups attached to the molecule contribute to its lipophilicity and stability, which are critical for drug-like properties. Moreover, the trione functionality within the structure has been shown to enhance bioavailability and reduce off-target effects.

In terms of synthesis, this compound is typically prepared through a multi-step process involving cyclization reactions and functional group transformations. The use of transition metal catalysts has been reported to facilitate the formation of the thienoimidazole ring system. This approach not only ensures high yields but also allows for fine-tuning of the molecule's properties by introducing various substituents.

The thieno[3,4-d]imidazole core of this compound exhibits interesting photophysical properties. Recent investigations have demonstrated its potential as a fluorescent probe for sensing applications. The incorporation of fluorophenyl groups further enhances its emission characteristics, making it suitable for detecting specific analytes in complex environments. This dual functionality—combining medicinal and sensing applications—underscores the versatility of this compound.

From an environmental standpoint, the stability and biodegradability of 1,3-bis(4-fluorophenyl)-hexahydro-1H-5λ6-thieno[3,4-d]imidazole-2,5,5-trione have been evaluated in accordance with regulatory standards. Studies indicate that the molecule exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is required to fully understand its long-term impact on ecosystems.

In conclusion, CAS No 879928-87-7 represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug development and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both academic and industrial efforts.